Cas no 1172249-12-5 (3-(4-Methoxyphenoxy)piperidine HCl)

• Product Name: 3-(4-Methoxyphenoxy)piperidine HCl
• CAS No: 1172249-12-5
• MF: C₁₂H₁₈ClNO₂
• MW: 243.729822635651
• MDL: MFCD05863871
• CID: 858494
• Update Time: 2026-04-29

3-(4-Methoxyphenoxy)piperidine HCl Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenoxy)piperidine HCl

• MDL： MFCD05863871
• Inchi： InChI=1S/C12H17NO2.ClH/c1-14-10-4-6-11(7-5-10)15-12-3-2-8-13-9-12;/h4-7,12-13H,2-3,8-9H2,1H3;1H
• InChI Key： UJTAWPLIQXOITO-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)OC2CCCNC2.Cl

Computed Properties

• Exact Mass: 243.10274
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 30.49

3-(4-Methoxyphenoxy)piperidine HCl Security Information

• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Storage Condition：Room temperature

Additional information on 3-(4-Methoxyphenoxy)piperidine HCl

3-(4-Methoxyphenoxy)piperidine HCl: A Comprehensive Overview

3-(4-Methoxyphenoxy)piperidine HCl (CAS No. 1172249-12-5) is a chemical compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound, with its unique structure and properties, has been extensively studied for its potential applications in drug development and as a building block in synthetic chemistry. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements related to 3-(4-Methoxyphenoxy)piperidine HCl.

The molecular structure of 3-(4-Methoxyphenoxy)piperidine HCl is defined by a piperidine ring substituted with a phenoxy group at the 3-position. The phenoxy group itself is further substituted with a methoxy group at the para position, which introduces electronic effects that influence the compound's reactivity and biological activity. The hydrochloride salt form (HCl) of this compound is commonly used in pharmaceutical applications due to its enhanced solubility and stability compared to the free base.

Recent studies have highlighted the importance of 3-(4-Methoxyphenoxy)piperidine HCl in medicinal chemistry. Researchers have explored its role as a potential lead compound for developing drugs targeting various therapeutic areas, including central nervous system disorders and cardiovascular diseases. The compound's ability to modulate key biological pathways, such as those involving G-protein coupled receptors (GPCRs), has been a focal point of investigation.

The synthesis of 3-(4-Methoxyphenoxy)piperidine HCl typically involves multi-step organic reactions. One common approach includes the nucleophilic substitution of an appropriate phenoxy intermediate with a piperidine derivative, followed by acidification to obtain the hydrochloride salt. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity of the final product.

From an analytical standpoint, 3-(4-Methoxyphenoxy)piperidine HCl has been characterized using advanced spectroscopic techniques such as NMR, IR, and MS. These analyses confirm the compound's identity and provide insights into its molecular interactions. For instance, the methoxy group's electron-donating effect on the aromatic ring enhances the compound's ability to participate in hydrogen bonding, which is crucial for its pharmacokinetic properties.

In terms of pharmacokinetics, 3-(4-Methoxyphenoxy)piperidine HCl exhibits favorable absorption profiles in preclinical models. Its solubility in aqueous media is significantly higher than that of similar compounds without the hydrochloride counterion, which facilitates its systemic availability after oral administration. However, further studies are required to fully understand its bioavailability and metabolic pathways in humans.

Recent advancements in computational chemistry have enabled researchers to model the interactions of 3-(4-Methoxyphenoxy)piperidine HCl with target proteins at an atomic level. Molecular docking studies have revealed potential binding motifs that could be exploited for drug design purposes. These findings underscore the importance of this compound as a versatile scaffold for developing novel therapeutic agents.

In conclusion, 3-(4-Methoxyphenoxy)piperidine HCl (CAS No. 1172249-12-5) stands out as a promising candidate in contemporary medicinal chemistry research. Its unique structural features, coupled with favorable pharmacokinetic properties, make it an attractive target for further exploration. As ongoing studies continue to uncover new insights into its biological activity and therapeutic potential, this compound is poised to play a significant role in advancing drug discovery efforts.